Cas no 61200-53-1 (Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-)

• Product Name: Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-
• CAS No: 61200-53-1
• MF: C₁₄H₈N₂O₅S
• MW: 316.288722038269
• CID: 488720
• PubChem ID: 71398352
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-
• 2-(2,4-dinitrophenyl)-1-benzothiophen-3-ol
• 61200-53-1
• 2-(2,4-Dinitrophenyl)-1-benzothiophene-3-ol
• DTXSID30819783

• Inchi： 1S/C14H8N2O5S/c17-13-10-3-1-2-4-12(10)22-14(13)9-6-5-8(15(18)19)7-11(9)16(20)21/h1-7,17H
• InChI Key： CWBOVKPXWJWUSS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 316.01544
• Monoisotopic Mass: 316.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 106.51